Cas no 353761-06-5 (3-(Ethylthio)-2-phenylquinoline-4-carboxylic acid)

• Product Name: 3-(Ethylthio)-2-phenylquinoline-4-carboxylic acid
• CAS No: 353761-06-5
• MF: C₁₈H₁₅NO₂S
• MW: 309.38220334053
• MDL: MFCD02615280
• CID: 3103387
• PubChem ID: 624513
• Update Time: 2025-10-15

3-(Ethylthio)-2-phenylquinoline-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3-(Ethylsulfanyl)-2-phenyl-4-quinolinecarboxylic acid
• MFCD02615280
• Oprea1_771970
• SB72493
• SR-01000530969-1
• Quinoline-4-carboxylic acid, 3-ethylthio-2-phenyl-
• LS-08433
• G73073
• AN-465/14952194
• 3-(Ethylsulfanyl)-2-phenyl-4-quinolinecarboxylic acid #
• ALBB-025230
• AKOS005594615
• SR-01000530969
• 3-(ethylthio)-2-phenylquinoline-4-carboxylic acid
• 3-ethylsulfanyl-2-phenylquinoline-4-carboxylic acid
• 3-(ethylsulfanyl)-2-phenylquinoline-4-carboxylic acid
• 3-(ethylthio)-2-phenylquinoline-4-carboxylicacid
• 353761-06-5
• STK676857
• CS-0316090
• 4-quinolinecarboxylic acid, 3-(ethylthio)-2-phenyl-
• SCHEMBL1581075
• 3-(Ethylthio)-2-phenylquinoline-4-carboxylic acid

• MDL： MFCD02615280
• Inchi： 1S/C18H15NO2S/c1-2-22-17-15(18(20)21)13-10-6-7-11-14(13)19-16(17)12-8-4-3-5-9-12/h3-11H,2H2,1H3,(H,20,21)
• InChI Key： YBZPEAFFNFMQMT-UHFFFAOYSA-N
• SMILES： S(CC)C1C(C2C=CC=CC=2)=NC2C=CC=CC=2C=1C(=O)O

Computed Properties

• Exact Mass: 309.08234989g/mol
• Monoisotopic Mass: 309.08234989g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 383
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 75.5Ų